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Compound of Interest

Compound Name: PROTAC SMARCA2 degrader-17

Cat. No.: B15578951 Get Quote

Technical Support Center: PROTAC SMARCA2
Degrader-17
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

PROTAC SMARCA2 degrader-17. This guide focuses on addressing common solubility

challenges to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is PROTAC SMARCA2 degrader-17 and what is its primary function?

PROTAC SMARCA2 degrader-17 (also referred to as compound I-290 or I-345) is a

proteolysis-targeting chimera (PROTAC). It is designed to selectively target the SMARCA2

protein, a core subunit of the SWI/SNF chromatin remodeling complex, for degradation by the

cellular ubiquitin-proteasome system. It has been shown to degrade SMARCA2 in A549 cells

with a half-maximal degradation concentration (DC50) of less than 100 nM.[1][2] Some variants

of this degrader also target the related SMARCA4 protein.[3]

Q2: What are the common solubility issues encountered with PROTAC SMARCA2 degrader-
17?
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Like many PROTACs, SMARCA2 degrader-17 is a large molecule that falls into the "beyond

Rule of Five" chemical space, often exhibiting poor aqueous solubility.[4] This can lead to

challenges in preparing stock solutions, achieving desired concentrations in cellular assays,

and may impact its bioavailability in vivo.

Q3: What are the recommended solvents for dissolving PROTAC SMARCA2 degrader-17?

For preparing stock solutions, it is recommended to use organic solvents such as Dimethyl

Sulfoxide (DMSO).

Q4: How should I store PROTAC SMARCA2 degrader-17 to maintain its stability and

solubility?

It is recommended to store the solid compound at -20°C for long-term storage. Stock solutions

in DMSO should also be stored at -20°C and can typically be stored for up to one month. For

short-term storage, 4°C is acceptable for a few days. Avoid repeated freeze-thaw cycles.

Troubleshooting Guide: Solubility Issues
This guide provides a structured approach to troubleshoot and resolve common solubility

problems with PROTAC SMARCA2 degrader-17.
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Problem Potential Cause Recommended Solution

Precipitation observed in stock

solution

- Concentration exceeds

solubility limit in the chosen

solvent.- Improper storage

leading to solvent evaporation

or degradation.

- Prepare a fresh stock solution

at a slightly lower

concentration.- Ensure vials

are tightly sealed and stored at

the recommended temperature

(-20°C).- Briefly sonicate the

stock solution to aid

dissolution.

Precipitation in cell culture

medium upon addition of the

degrader

- "Salting out" effect when the

organic solvent stock is added

to the aqueous medium.- The

final concentration of the

degrader in the medium

exceeds its aqueous solubility.

- Serially dilute the stock

solution in the cell culture

medium to minimize the final

concentration of the organic

solvent (e.g., keep final DMSO

concentration below 0.5%).-

Pre-warm the cell culture

medium to 37°C before adding

the degrader.- If precipitation

persists, consider using a

formulation strategy such as

creating an amorphous solid

dispersion (ASD) with an

excipient like HPMCAS,

although this is a more

advanced technique.[1][3]

Inconsistent experimental

results or lower than expected

activity

- Incomplete dissolution of the

degrader leading to inaccurate

concentrations.- Degradation

of the compound due to

improper handling or storage.

- Visually inspect the stock

solution for any particulate

matter before use.- Prepare

fresh dilutions from the stock

solution for each experiment.-

Follow the recommended

storage and handling protocols

diligently.
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Physicochemical Properties
Property Value

Molecular Formula C₅₁H₅₇N₁₁O₅S

Molecular Weight 936.13 g/mol

Appearance Solid powder

Storage -20°C (long-term)

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Weighing the Compound: Accurately weigh a precise amount of PROTAC SMARCA2
degrader-17 powder. For example, to prepare 1 mL of a 10 mM stock solution, you would

need 0.936 mg of the compound.

Solvent Addition: Add the appropriate volume of high-purity DMSO to the vial containing the

powder.

Dissolution: Gently vortex the solution to facilitate dissolution. If necessary, sonicate the vial

for a few minutes in a water bath to ensure the compound is fully dissolved.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C.

Dilution into Cell Culture Medium
Pre-warm Medium: Warm the required volume of cell culture medium to 37°C.

Serial Dilution: Perform serial dilutions of the DMSO stock solution directly into the pre-

warmed medium to achieve the desired final concentrations for your experiment.

Mixing: Gently mix the medium after each dilution step.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is consistent across all experimental conditions and does not exceed a level that
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could be toxic to the cells (typically <0.5%).

Visualizations
Caption: Experimental workflow for using PROTAC SMARCA2 degrader-17.
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Caption: Role of SMARCA2 in chromatin remodeling and its degradation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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